
The Impact of Post-Translational Modifications
on Granzyme B Function: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: GRANZYME B

CAS No.: 143180-74-9

Cat. No.: B1177868

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Granzyme B (GZMB) is a serine protease crucial to the cytotoxic function of natural killer (NK)

cells and cytotoxic T lymphocytes (CTLs). Its role in inducing apoptosis in target cells is a

cornerstone of immune surveillance against viral infections and malignancies. However, the

activity, stability, and even the biological role of GZMB are intricately regulated by a series of

post-translational modifications (PTMs). This technical guide provides an in-depth exploration

of the key PTMs affecting GZMB function, including proteolytic processing, glycosylation, and

downstream phosphorylation events. We will delve into the functional consequences of these

modifications, present available quantitative data in a structured format, and provide detailed

methodologies for their investigation. This guide aims to equip researchers, scientists, and drug

development professionals with a comprehensive understanding of GZMB regulation, fostering

further research and the development of novel therapeutics targeting this pivotal enzyme.
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Granzyme B is a powerful pro-apoptotic enzyme that, once delivered into a target cell, initiates

a cascade of events leading to programmed cell death.[1] Its substrate specificity, targeting

cleavage after aspartic acid residues, allows it to activate caspases and cleave other key

cellular proteins, ultimately dismantling the cell from within.[2][3] The synthesis and activation of

GZMB are tightly controlled to prevent unwanted damage to the host's own cells. This control is

exerted, in large part, through a series of post-translational modifications that occur throughout

the lifecycle of the GZMB protein, from its synthesis to its delivery and action. Understanding

these modifications is paramount for a complete picture of GZMB biology and for harnessing its

therapeutic potential.

Proteolytic Processing: The Activation Switch
Granzyme B is synthesized as an inactive zymogen, or proenzyme, which prevents it from

causing premature damage within the cytotoxic lymphocyte.[4] Activation requires the

proteolytic removal of a dipeptide from its N-terminus.

2.1. The Role of Cathepsins

The primary activating enzyme for GZMB is Cathepsin C, a lysosomal cysteine protease.[5]

Cathepsin H has also been implicated in this process, suggesting a degree of functional

redundancy.[4] This cleavage event exposes the active site, rendering GZMB catalytically

competent to cleave its downstream targets. Interestingly, both the active and zymogen forms

of GZMB can be released from cytotoxic lymphocytes, suggesting the potential for extracellular

activation.[6][7]

2.2. Functional Implications of Activation

The proteolytic activation of GZMB is an absolute requirement for its cytotoxic activity. The

inactive zymogen is incapable of cleaving its target substrates and inducing apoptosis.

Therefore, the regulation of activating proteases like Cathepsin C is a critical control point in

the GZMB-mediated cell death pathway.

Table 1: Comparison of Inactive vs. Active Granzyme B
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Feature
Inactive Granzyme B
(Zymogen)

Active Granzyme B

Structure
Contains an N-terminal pro-

dipeptide

N-terminal pro-dipeptide is

cleaved

Catalytic Activity Inactive Fully active serine protease

Primary Activator - Cathepsin C, Cathepsin H[4][5]

Biological Role
Precursor, potentially

extracellular roles

Induction of apoptosis in target

cells

N-linked Glycosylation: A Tale of Two Glycoforms
Granzyme B is a glycoprotein, and the nature of its N-linked glycans has significant

implications for its trafficking, storage, and secretion. GZMB exists in two distinct glycoforms: a

high-mannose form with a molecular weight of approximately 32 kDa and a complex form of

about 35 kDa.[4]

3.1. Differential Trafficking and Secretion

The two glycoforms of GZMB exhibit different subcellular localizations and secretion patterns.

The high-mannose form is thought to be retained within the cytotoxic granules of CTLs, likely

through interactions with the mannose-6-phosphate receptor, which is involved in targeting

proteins to lysosomes and related organelles.[8] In contrast, the complex glycoform is believed

to be constitutively secreted.[6] This differential trafficking suggests distinct roles for the two

glycoforms, with the high-mannose form being reserved for targeted killing and the complex

form potentially having extracellular functions.

3.2. Functional Consequences of Glycosylation

While the precise quantitative differences in the enzymatic activity of the GZMB glycoforms are

not extensively documented, glycosylation is known to play a role in protein stability and

secretion.[9] One study has suggested that non-glycosylated GZMB possesses potent

cytotoxic activity.[10] The presence of glycans can also influence the interaction of GZMB with

other molecules, such as the proteoglycan serglycin in cytotoxic granules.
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Table 2: Characteristics of Granzyme B Glycoforms
Feature High-Mannose Glycoform Complex Glycoform

Molecular Weight ~32 kDa[4] ~35 kDa[4]

Subcellular Localization Cytotoxic Granules[8] Secretory Pathway[6]

Secretion
Regulated upon target cell

engagement
Constitutive

Proposed Function Targeted cytotoxicity Extracellular roles

Downstream Signaling: Induction of
Phosphorylation
While GZMB is not known to be regulated by its own phosphorylation, a fascinating aspect of

its function is its ability to induce phosphorylation of downstream signaling molecules,

independent of its classical apoptotic role and the pore-forming protein perforin.

4.1. Perforin-Independent IRF-3 Phosphorylation

Recent evidence has shown that GZMB can induce the phosphorylation of Interferon

Regulatory Factor 3 (IRF-3) in a perforin-independent manner.[11][12] This suggests that

GZMB can initiate intracellular signaling cascades that are distinct from the canonical apoptosis

pathway. This finding opens up new avenues for understanding the non-cytotoxic roles of

GZMB, particularly in the context of inflammation and innate immunity.

Other Post-Translational Modifications
5.1. Disulfide Bonds

The structural integrity of Granzyme B is maintained by several disulfide bonds. These

covalent linkages are essential for the correct folding and stability of the enzyme, ensuring that

the catalytic triad is properly oriented for substrate binding and cleavage.

5.2. Ubiquitination
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To date, there is no direct evidence to suggest that Granzyme B itself is regulated by

ubiquitination. However, given the pervasive role of ubiquitination in regulating protein stability

and function, this remains an area for future investigation.

Experimental Protocols
6.1. Granzyme B Activity Assay (Fluorometric)

This protocol is adapted from commercially available kits and provides a method for quantifying

GZMB activity in cell lysates or purified samples.

Materials:

96-well black, flat-bottom microplate

Fluorometric microplate reader (Ex/Em = 380/500 nm)

GZMB Assay Buffer

GZMB Substrate (e.g., Ac-IEPD-AFC)

GZMB Standard

Cell lysate or purified GZMB sample

Procedure:

Prepare a standard curve of the GZMB standard according to the manufacturer's

instructions.

Add 50 µL of sample (cell lysate or purified GZMB) to each well.

Prepare a reaction mix containing the GZMB Assay Buffer and GZMB Substrate.

Add 50 µL of the reaction mix to each sample and standard well.

Incubate the plate at 37°C, protected from light.

Measure the fluorescence at Ex/Em = 380/500 nm in a kinetic mode for 30-60 minutes.
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Calculate the GZMB activity based on the rate of fluorescence increase and the standard

curve.

6.2. Analysis of N-linked Glycans from Granzyme B

This protocol provides a general workflow for the enzymatic release and analysis of N-linked

glycans from GZMB.

Materials:

Purified Granzyme B

Denaturing buffer (e.g., containing SDS and DTT)

PNGase F enzyme

Fluorescent labeling reagent (e.g., 2-aminobenzamide)

HILIC-UPLC or HPLC system with a fluorescence detector

Procedure:

Denature the purified GZMB sample by heating in the presence of SDS and DTT.

Add a non-ionic detergent (e.g., NP-40) to sequester the SDS.

Add PNGase F to the denatured GZMB and incubate at 37°C overnight to release the N-

glycans.

Purify the released glycans using a solid-phase extraction (SPE) cartridge.

Label the purified glycans with a fluorescent tag.

Remove excess fluorescent label using another SPE step.

Analyze the labeled glycans by HILIC-UPLC or HPLC.

6.3. Phosphopeptide Mapping of GZMB-Treated Cell Lysates by Mass Spectrometry
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This protocol outlines a general approach to identify proteins that are phosphorylated in

response to GZMB treatment.

Materials:

Cell culture and treatment reagents

Lysis buffer with phosphatase and protease inhibitors

Trypsin

Phosphopeptide enrichment kit (e.g., IMAC or TiO2)

LC-MS/MS system

Procedure:

Treat cells with active GZMB.

Lyse the cells and harvest the protein.

Digest the protein lysate with trypsin.

Enrich for phosphopeptides using an appropriate enrichment strategy.

Analyze the enriched phosphopeptides by LC-MS/MS.

Use database searching software to identify the phosphopeptides and phosphorylation

sites.

6.4. Site-Directed Mutagenesis to Study GZMB PTMs

Site-directed mutagenesis is a powerful tool to investigate the functional consequences of

specific PTMs by mutating the target amino acid residue.

General Principle:

Design primers containing the desired mutation (e.g., changing an asparagine involved in

glycosylation to a glutamine).
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Use a high-fidelity DNA polymerase to amplify the entire plasmid containing the GZMB

cDNA with the mutagenic primers.

Digest the parental, methylated DNA template with DpnI.

Transform the mutated plasmid into competent E. coli.

Select for transformed colonies and verify the mutation by DNA sequencing.

Express the mutant GZMB protein and characterize its function compared to the wild-type

protein.
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Caption: Proteolytic activation of Granzyme B.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1177868/docs?utm_src=pdf-body-img#the-impact-of-post-translational-modifications-on-granzyme-b-function-a-technical-guide
https://www.benchchem.com/product/b1177868/docs?utm_src=pdf-body#the-impact-of-post-translational-modifications-on-granzyme-b-function-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytotoxic T Lymphocyte (CTL)

Endoplasmic Reticulum

Golgi Apparatus

Transport

Cytotoxic Granule

High-Mannose GZMB
(M6P Receptor)

Constitutive Secretion

Complex GZMB

Target Cell

Regulated Exocytosis

Click to download full resolution via product page

Caption: Differential trafficking of Granzyme B glycoforms.
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Caption: Experimental workflows for PTM analysis.

Conclusion and Future Directions
The post-translational modification of Granzyme B is a critical layer of regulation that governs

its activation, trafficking, and function. While proteolytic processing is a well-understood

activation mechanism, the roles of glycosylation and GZMB-induced downstream signaling are

areas of active research with significant potential for new discoveries. The lack of direct

evidence for phosphorylation or ubiquitination of GZMB itself highlights gaps in our knowledge

and points to avenues for future investigation. A more detailed understanding of how these

PTMs collectively influence GZMB biology will be instrumental in the development of novel

immunotherapies that can either enhance its anti-tumor and anti-viral effects or inhibit its
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detrimental activities in inflammatory and autoimmune diseases. The methodologies outlined in

this guide provide a toolkit for researchers to further unravel the complexities of this fascinating

and powerful immune effector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dovepress.com [dovepress.com]

2. The cytolytic enzymes granyzme A, granzyme B, and perforin: expression patterns, cell
distribution, and their relationship to cell maturity and bright CD57 expression - PMC
[pmc.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. Granzyme B - Wikipedia [en.wikipedia.org]

5. Protocol for Analysis of N-Glycosylation of Total Membrane Proteins - Creative Proteomics
[creative-proteomics.com]

6. researchgate.net [researchgate.net]

7. Active and zymogen forms of granzyme B are constitutively released from cytotoxic
lymphocytes in the absence of target cell engagement - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Granzymes A and B are targeted to the lytic granules of lymphocytes by the mannose-6-
phosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

9. The role of high-mannose and complex asparagine-linked glycans in the secretion and
stability of glycoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Frontiers | Reassessing granzyme B: unveiling perforin-independent versatility in immune
responses and therapeutic potentials [frontiersin.org]

11. Differential Expression of Granzyme B and C in Murine Cytotoxic Lymphocytes - PMC
[pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [The Impact of Post-Translational Modifications on
Granzyme B Function: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1177868?utm_src=pdf-custom-synthesis#bc-rfq
https://www.dovepress.com/nanomaterial-enhanced-immunotherapy-advancing-t-cell-based-treatments--peer-reviewed-fulltext-article-IJN
https://pmc.ncbi.nlm.nih.gov/articles/PMC2638730/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2638730/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2638730/
https://pubs.acs.org/doi/10.1021/acscentsci.1c00529
https://en.wikipedia.org/wiki/Granzyme_B
https://www.creative-proteomics.com/resource/protocol-for-analysis-of-n-glycosylation-of-total-membrane-proteins.htm
https://www.creative-proteomics.com/resource/protocol-for-analysis-of-n-glycosylation-of-total-membrane-proteins.htm
https://www.researchgate.net/publication/23660191_Active_and_zymogen_forms_of_granzyme_B_are_constitutively_released_from_cytotoxic_lymphocytes_in_the_absence_of_target_cell_engagement
https://pubmed.ncbi.nlm.nih.gov/19079360/
https://pubmed.ncbi.nlm.nih.gov/19079360/
https://pubmed.ncbi.nlm.nih.gov/8432729/
https://pubmed.ncbi.nlm.nih.gov/8432729/
https://pubmed.ncbi.nlm.nih.gov/24201849/
https://pubmed.ncbi.nlm.nih.gov/24201849/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2024.1392535/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2024.1392535/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC2714542/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2714542/
https://www.researchgate.net/publication/6239417_Bioinformatics_of_granzymes_sequence_comparison_and_structural_studies_on_granzyme_family_by_homology_modeling
https://www.benchchem.com/product/b1177868/docs#the-impact-of-post-translational-modifications-on-granzyme-b-function-a-technical-guide
https://www.benchchem.com/product/b1177868/docs#the-impact-of-post-translational-modifications-on-granzyme-b-function-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1177868/docs#the-impact-of-post-translational-
modifications-on-granzyme-b-function-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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